1-benzyl-5-(3-methoxyphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
Overview
Description
“1-benzyl-5-(3-methoxyphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” is a derivative of pyrido[2,3-d]pyrimidine . Pyridopyrimidines are a class of compounds that have shown a broad spectrum of biological activity, including antiproliferative, antimicrobial, anti-inflammatory, analgesic, hypotensive, and antihistamine properties .
Synthesis Analysis
Methods have been developed for the synthesis of new pyrido[2,3-d]pyrimidin-5-ones and pyrido[2,3-d]pyrimidin-7-ones from 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines . Heating these with MeONa at reflux in BuOH led to selective formation of pyrido[2,3-d]pyrimidin-5-ones or pyrido[2,3-d]pyrimidin-7-ones . The possible substitution of SMe and OBu groups in pyridopyrimidinones was explored by using BnNH2 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of pyrido[2,3-d]pyrimidin-5-ones and pyrido[2,3-d]pyrimidin-7-ones include heating 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines with MeONa at reflux in BuOH . This leads to selective formation of pyrido[2,3-d]pyrimidin-5-ones or pyrido[2,3-d]pyrimidin-7-ones .Scientific Research Applications
- Pyrido[2,3-d]pyrimidines exhibit antiproliferative properties, making them relevant in cancer research. Certain derivatives of this compound class have demonstrated inhibition of cell growth in various cancer cell lines .
- Mechanistic investigations have revealed cell cycle arrest and apoptosis induction by specific pyrido[2,3-d]pyrimidines in cancer cells .
- Some pyrido[2,3-d]pyrimidines display antimicrobial activity. Researchers have explored their potential as antibacterial agents .
- Derivatives of pyrido[2,3-d]pyrimidines have been associated with anti-inflammatory and analgesic properties .
- Certain pyrido[2,3-d]pyrimidines exhibit hypotensive effects, which could be relevant in cardiovascular research .
- Derivatives of pyrido[2,3-d]pyrimidines have been studied as inhibitors of protein kinases, including cyclin-dependent kinases (CDKs) and tyrosine kinases .
Antiproliferative Activity
Antimicrobial Properties
Anti-Inflammatory and Analgesic Effects
Hypotensive Activity
Inhibition of Protein Kinases
Emerging Scaffold in Medicinal Chemistry
Future Directions
Pyrido[2,3-d]pyrimidines, including “1-benzyl-5-(3-methoxyphenyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione”, offer a great practical potential in the search for new biologically active compounds . Future research could focus on the development of new pyrido[2,3-d]pyrimidines as anti-inflammatory agents , and the design of new selective, effective, and safe anticancer agents .
Mechanism of Action
Target of Action
It’s worth noting that pyrido[2,3-d]pyrimidines, a class of compounds to which this molecule belongs, have been identified as inhibitors of various targets including tyrosine kinase, phosphatidylinositol-3 kinase (pi3k), and cyclin-dependent kinases .
Mode of Action
Pyrido[2,3-d]pyrimidines are known to interact with their targets by binding to the active site, thereby inhibiting the enzyme’s activity . This interaction can lead to changes in cellular processes controlled by these enzymes.
Biochemical Pathways
Given that pyrido[2,3-d]pyrimidines are known to inhibit kinases, it can be inferred that the compound may affect pathways regulated by these enzymes, such as cell proliferation and apoptosis .
Result of Action
Given that pyrido[2,3-d]pyrimidines are known to inhibit kinases, it can be inferred that the compound may have antiproliferative effects, potentially making it useful in the treatment of cancer .
properties
IUPAC Name |
1-benzyl-5-(3-methoxyphenyl)pyrido[2,3-d]pyrimidine-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O3/c1-27-16-9-5-8-15(12-16)17-10-11-22-19-18(17)20(25)23-21(26)24(19)13-14-6-3-2-4-7-14/h2-12H,13H2,1H3,(H,23,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZEVVNWSDLGQBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=C3C(=O)NC(=O)N(C3=NC=C2)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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